Cas no 412018-99-6 (2-cyclopentanecarbonyl-3-oxo-butyric acid ethyl ester)

• Product Name: 2-cyclopentanecarbonyl-3-oxo-butyric acid ethyl ester
• CAS No: 412018-99-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 3040130
• PubChem ID: 131853734
• Update Time: 2025-04-21

2-cyclopentanecarbonyl-3-oxo-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentanecarbonyl-3-oxo-butyric acid ethyl ester
• 2-Cyclopentancarbonyl-3-oxo-buttersaeure-aethylester;
• SCHEMBL22658080
• ethyl 2-(cyclopentanecarbonyl)-3-oxobutanoate
• 412018-99-6
• DB-401002

• Inchi： 1S/C12H18O4/c1-3-16-12(15)10(8(2)13)11(14)9-6-4-5-7-9/h9-10H,3-7H2,1-2H3
• InChI Key： JDEXSVVAPVXTDZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)C(C)=O)C1CCCC1

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 1.51400